Cas no 2229245-72-9 (3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine
• CAS No: 2229245-72-9
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6499691
• PubChem ID: 165849190
• Update Time: 2025-06-15

3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine
• EN300-1732980
• 2229245-72-9

• Inchi： 1S/C11H18N2O/c1-11(2)5-3-8(4-6-11)9-7-10(12)14-13-9/h7-8H,3-6,12H2,1-2H3
• InChI Key： OSDACDZKHXDZCY-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2CCC(C)(C)CC2)=N1)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine

Introduction to 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine (CAS No. 2229245-72-9)

3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine (CAS No. 2229245-72-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine make it an intriguing candidate for further investigation in drug discovery and development.

The chemical structure of 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine consists of a 1,2-oxazole ring substituted with a 4,4-dimethylcyclohexyl group at the 3-position. The oxazole ring is a five-membered heterocycle containing one oxygen and one nitrogen atom. The presence of the dimethylcyclohexyl group imparts unique steric and electronic properties to the molecule, which can influence its biological activity and pharmacokinetic behavior.

Recent studies have highlighted the potential of 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine in various therapeutic areas. One notable application is its use as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits selective inhibition of a key enzyme involved in the biosynthesis of fatty acids. This property makes it a promising candidate for the treatment of metabolic disorders such as obesity and type 2 diabetes.

In addition to its enzymatic inhibition properties, 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammatory markers in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory signaling pathways.

The pharmacokinetic profile of 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, preclinical studies have indicated that it has low toxicity and does not cause significant adverse effects at therapeutic doses.

The safety and efficacy of 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine have been evaluated in several preclinical models. In animal studies, this compound has demonstrated significant therapeutic effects without causing severe side effects. These findings have paved the way for further clinical trials to assess its potential as a novel therapeutic agent.

In conclusion, 3-(4,4-dimethylcyclohexyl)-1,2-oxazol-5-amine (CAS No. 2229245-72-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.